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Compound of Interest

1-(4-Chlorophenylamino)-2-
Compound Name:

butanol
CAS No.: 226879-73-8
Cat. No.: B6331149

Get Quote

Executive Summary

1-(4-Chlorophenylamino)-2-butanol (CAS: 226879-73-8) is a specialized

-amino alcohol intermediate.[1] Structurally, it combines a lipophilic 4-chlorophenyl moiety with
a reactive amino-alcohol core.[1] This bifunctionality makes it a critical building block in the

synthesis of heterocyclic Active Pharmaceutical Ingredients (APIs), particularly oxazolidinones
and morpholines used in antimicrobial and antifungal therapies.

This guide details the Green Synthesis Protocol, Quality Control (QC) Methodologies, and
Downstream Applications necessary for integrating this intermediate into GMP-compliant
workflows.

Part 1: Chemical Identity & Mechanism
Structural Significance

The molecule possesses a chiral center at the C2 position of the butyl chain. In drug
development, this stereocenter is often pivotal for binding affinity. The secondary amine
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provides a nucleophilic handle for

-alkylation or acylation, while the adjacent hydroxyl group facilitates cyclization reactions.[1]

Property Specification

IUPAC Name 1-[(4-Chlorophenyl)amino]butan-2-ol

Molecular Formula

Molecular Weight 199.68 g/mol
Pale yellow to brown viscous oil or low-melting
Appearance _
solid
- Soluble in DMSO, Methanol, Dichloromethane;
Solubility o
Low solubility in water
Key Moiety 4-Chloroaniline (p-chloroaniline) derivative

Synthesis Pathway (Green Chemistry Approach)

Traditional synthesis often employs volatile organic solvents. However, recent process
improvements utilize water-promoted regioselective ring-opening, significantly reducing the
environmental footprint while improving yield and regioselectivity.[1]

Mechanism: The nucleophilic nitrogen of 4-chloroaniline attacks the less substituted carbon
(C1) of 1,2-epoxybutane.[1] The presence of water acts as a hydrogen-bond donor, activating
the epoxide oxygen and stabilizing the transition state.[1]

4-Chloroaniline Major Pathway 1-(4-Chlorophenylamino)-2-butanol

(Nucleophile) + Water (Catalyst) (Kinetic Control (Target Intermediate)
Transition State
/ (Water-Activated) - - .. | Minor Pathway
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(Electrophile) (Trace Impurity)
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Figure 1: Water-promoted synthesis pathway favoring the regioselective formation of the target
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-amino alcohol.[1]

Part 2: Experimental Protocols
Synthesis Protocol (Water-Assisted)

Objective: Produce high-purity (>98%) 1-(4-Chlorophenylamino)-2-butanol without metal

catalysts.

Reagents:

4-Chloroaniline (1.0 eq)[1][2]
1,2-Epoxybutane (1.2 eq)[1][2][3]

Deionized Water (Solvent/Catalyst)

Procedure:

Charge: In a reaction vessel equipped with a reflux condenser, suspend 4-Chloroaniline
(12.75 g, 100 mmol) in Water (20 mL).

Addition: Add 1,2-Epoxybutane (8.65 g, 120 mmol) dropwise over 15 minutes at room
temperature.

Reaction: Heat the mixture to 60°C and stir vigorously for 4—6 hours. Note: The mixture will
transition from a suspension to a biphasic oil-water system as the product forms.[1]

Work-up: Cool to room temperature. Extract the organic layer with Ethyl Acetate (3 x 30 mL).

Wash: Wash combined organic layers with Brine (20 mL) to remove unreacted epoxide
residues.[1]

Dry & Concentrate: Dry over anhydrous

, filter, and concentrate under reduced pressure.

Purification: If necessary, purify via column chromatography (Hexane:Ethyl Acetate 4:1) to
remove trace regioisomers.[1]
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Self-Validation Check:
e TLC:
~0.4 (Hexane:EtOAc 3:1). The spot should be distinct from the starting aniline (

~0.6).

Analytical Characterization (QC)

To ensure the intermediate meets pharmaceutical standards, the following analytical method is
recommended.

HPLC Method Parameters:

Parameter Condition

o C18 Reverse Phase (e.g., Agilent Zorbax
olumn
Eclipse Plus, 4.6 x 150 mm, 5 pm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient 10% B to 90% B over 15 min

Flow Rate 1.0 mL/min

Detection UV @ 254 nm (aromatic ring absorption)

| Retention Time | Approx.[1] 8.5 min (varies by system) |

Part 3: Pharmaceutical Applications[1][4][5][6][7]
Heterocyclic Scaffold Construction

This intermediate is primarily utilized to synthesize Oxazolidinones, a class of antibiotics (e.g.,
Linezolid analogs) that inhibit bacterial protein synthesis.

Workflow:
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» Cyclization: Reaction with Phosgene or Carbonyldiimidazole (CDI) converts the

-amino alcohol into a cyclic carbamate (Oxazolidinone).[1]

» Functionalization: The chlorophenyl group serves as a handle for Suzuki-Miyaura coupling to
extend the pharmacophore.[1]

1-(4-Chlorophenylamino)-2-butanol + CDI / Phosgene

\ L

Cyclization Reaction

'

N-Aryl Oxazolidinone Scaffold
(Antibacterial Core)

'

Suzuki Coupling
(at CI- position)

Final API

(e.g., Novel Antimicrobial)

Click to download full resolution via product page

Figure 2: Transformation of the intermediate into bioactive oxazolidinone scaffolds.

Impurity Profiling

In the synthesis of drugs like Bupropion or other chlorophenyl-amine derivatives, this
compound may appear as a process-related impurity if 1,2-epoxybutane is present as a
contaminant or reagent.[1] Establishing a reference standard of 1-(4-Chlorophenylamino)-2-
butanol is crucial for validating the purity of these APIs.[1]
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Part 4: Safety & Handling

Hazard Classification:

o Acute Toxicity: Harmful if swallowed or in contact with skin (Aniline derivative).

« Irritation: Causes serious eye damage and skin irritation.[1][4]

» Sensitization: Potential skin sensitizer.[1]

Handling Protocol:

e Engineering Controls: Handle only in a chemical fume hood.

o PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.[1]

» Waste Disposal: Segregate as halogenated organic waste. Do not release into drains due to
potential aquatic toxicity of chlorinated anilines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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